Cas no 1805540-27-5 (2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805540-27-5
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4891872
• Update Time: 2025-10-29

2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-6(10)4-5(15)2(8(11,12)13)1-3(14-4)7(16)17/h1,6,15H,(H,16,17)
• InChI Key： JKBDKRADMPUOPJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C(C(F)F)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.9
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid

Comprehensive Guide to 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805540-27-5)

2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805540-27-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxy group, and a trifluoromethyl group attached to a pyridine ring. Its carboxylic acid functionality further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid stems from their ability to improve the bioavailability and metabolic stability of drug candidates. Researchers are increasingly exploring its potential in the development of novel antiviral agents, anti-inflammatory drugs, and crop protection chemicals. The presence of fluorine atoms in its structure is particularly advantageous, as it often leads to enhanced binding affinity and selectivity in biological systems.

One of the most frequently asked questions about CAS No. 1805540-27-5 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is generally good under neutral to slightly acidic conditions, but it may degrade under strongly alkaline environments. These properties are critical for researchers who need to handle and store the compound effectively.

In the pharmaceutical industry, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid is often utilized as a building block for the synthesis of more complex molecules. Its trifluoromethyl group is particularly valuable in drug design, as it can mimic the steric and electronic properties of a methyl group while offering improved metabolic resistance. Recent publications have highlighted its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern drug discovery.

Another area where this compound shows promise is in agrochemical applications. Fluorinated pyridines are known for their ability to enhance the efficacy of pesticides and herbicides. The difluoromethyl and trifluoromethyl groups in CAS No. 1805540-27-5 contribute to its potential as a key intermediate in the synthesis of next-generation crop protection agents. With the increasing demand for sustainable agriculture, researchers are actively investigating its use in environmentally friendly formulations.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid typically involves multi-step reactions, including fluorination and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations align with the broader trend toward greener and more efficient synthetic methodologies in the chemical industry.

For those interested in purchasing CAS No. 1805540-27-5, it is essential to source it from reputable suppliers who provide high-purity samples. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the compound's identity and purity. Ensuring quality is paramount, especially for applications in sensitive fields like pharmaceuticals.

In summary, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-carboxylic acid is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable tool for researchers in drug discovery and agrochemical development. As the demand for fluorinated compounds continues to rise, this molecule is poised to play an increasingly important role in cutting-edge research and innovation.